Cyanidin 3-(3'',6''-dimalonylglucoside)
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Overview
Description
Cyanidin 3-(3'', 6''-dimalonylglucoside), also known as 3, 3', 4', 5, 7-pentahydroxyflavylium(1+) or 3-O-(3, 6-di-O-malonyl-b-D-glucopyranoside), belongs to the class of organic compounds known as anthocyanidin-3-o-glycosides. These are phenolic compounds containing one anthocyanidin moiety which is O-glycosidically linked to a carbohydrate moiety at the C3-position. Cyanidin 3-(3'', 6''-dimalonylglucoside) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cyanidin 3-(3'', 6''-dimalonylglucoside) is primarily located in the cytoplasm. Outside of the human body, cyanidin 3-(3'', 6''-dimalonylglucoside) can be found in corn. This makes cyanidin 3-(3'', 6''-dimalonylglucoside) a potential biomarker for the consumption of this food product.
Cyanidin 3-O-3'',6''-O-dimalonylglucoside is an anthocyanidin glycoside.
Scientific Research Applications
Biosynthesis and Pigment Formation
Cyanidin 3-O-(3'',6''-dimalonylglucoside) plays a significant role in the pigmentation of flowers and plants. For example, it is a dominant anthocyanin in chrysanthemum flowers, contributing to their coloration. Researchers have isolated cDNAs coding for enzymes involved in its biosynthesis, demonstrating the pathway of pigment formation in these plants (Suzuki et al., 2004). Similarly, it has been identified as a key flower pigment in other species, such as Dendranthema grandiflorum, again underlining its role in the natural coloration of plants (Nakayama et al., 1997).
Anthocyanin Profiles in Various Plants
Cyanidin 3-(3'',6''-dimalonylglucoside) has been identified across a range of plant species, indicating its widespread occurrence in the plant kingdom. In maize (Zea mays) and reed canarygrass (Phalaris arundinacea), it is one of the key anthocyanins found, suggesting a commonality in anthocyanin profiles among diverse plant species (Fossen et al., 2001). This compound is also present in other grass species, further emphasizing its significance in the plant anthocyanin spectrum (Fossen et al., 2002).
Interaction with Biological Systems
The interaction of cyanidin derivatives, including cyanidin 3-(3'',6''-dimalonylglucoside), with biological systems is an area of interest. For instance, studies have explored how these compounds interact with lipid membranes, which is crucial for understanding their bioavailability and potential biological effects (Rakić et al., 2017).
Potential Health Benefits
Some studies have delved into the health benefits of cyanidin derivatives. For instance, cyanidin-3-galactoside, which shares structural similarities with cyanidin 3-(3'',6''-dimalonylglucoside), has been investigated for its antioxidant properties and potential therapeutic applications, such as in the treatment of diabetes (Adisakwattana et al., 2009), (Liang et al., 2021).
Properties
171828-60-7 | |
Molecular Formula |
C27H25O17+ |
Molecular Weight |
621.5 g/mol |
IUPAC Name |
3-[[(2R,3R,4S,5R,6S)-4-(2-carboxyacetyl)oxy-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-3,5-dihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid |
InChI |
InChI=1S/C27H24O17/c28-11-4-14(30)12-6-17(25(41-16(12)5-11)10-1-2-13(29)15(31)3-10)42-27-24(39)26(44-22(37)8-20(34)35)23(38)18(43-27)9-40-21(36)7-19(32)33/h1-6,18,23-24,26-27,38-39H,7-9H2,(H5-,28,29,30,31,32,33,34,35)/p+1/t18-,23-,24-,26+,27-/m1/s1 |
InChI Key |
CXGHPQSURHQOBH-MQWSOPDOSA-O |
Isomeric SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)CC(=O)O)O)OC(=O)CC(=O)O)O)O)O)O)O |
SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)OC(=O)CC(=O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)OC(=O)CC(=O)O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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